![molecular formula C9H8ClNO3 B188820 4-Acetamido-3-chlorobenzoic acid CAS No. 74114-62-8](/img/structure/B188820.png)
4-Acetamido-3-chlorobenzoic acid
Overview
Description
4-Acetamido-3-chlorobenzoic acid is a chemical compound with the molecular formula C9H8ClNO3 . It is not intended for human or veterinary use and is used only for research.
Synthesis Analysis
The synthesis of this compound involves various chemical reactions. The process may involve oxidation and reduction reactions for output byproducts to be easily mineralized .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using density functional theory (DFT) at the B3LYP/6-311G level . This analysis helps in understanding the molecular geometries, electronic characteristics, and molecular electrostatic potential of the compound .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve various steps . These reactions can occur at the benzylic position and can involve free radical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C9H8ClNO3), average mass (213.618 Da), and monoisotopic mass (213.019272 Da) .Scientific Research Applications
Pharmacological Applications:
- Synthesis of oxadiazole derivatives with potential as α-glucosidase inhibitors, beneficial for diabetes management (Iftikhar et al., 2019).
Analytical Chemistry and Separation Techniques:
- Employed in the separation of nitro-acetamido-chlorobenzoic acid precursors using pH-zone-refining countercurrent chromatography (Ma et al., 1994).
- Utilized in studies for the simultaneous determination of various phytohormones in plant tissues (Fan et al., 2011).
Environmental Science and Degradation Studies:
- Investigated in the study of degradation of chlorobenzoic acids by ultraviolet irradiation (Crosby & Leitis, 1969).
- Research on the biodegradation pathways of chlorobenzoate by Rhodococcus opacus strains (Solyanikova et al., 2019).
Organic Chemistry and Synthesis:
- Involvement in the synthesis of diverse organic compounds, such as triazole derivatives with potential anti-inflammatory properties (Turan-Zitouni et al., 2007).
- Utilization in the synthesis of oxadiazole derivatives for anti-inflammatory applications (Ilango et al., 2009).
Metabolic and Biochemical Studies:
- Examined in the metabolism of acetamidothiazoles in rats (Chatfield & Hunter, 1973).
- Studied in relation to the degradation of 3-amino-1,2,3-benzotriazin-4-one and related compounds (Gibson & Green, 1965).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s structurally similar compound, p-chlorobenzoic acid, has been found to interact with 4-chlorobenzoyl coa ligase .
Biochemical Pathways
A study on the biodegradation of 4-chlorobenzoic acid by a bacterium suggests that the compound is metabolized through an initial hydrolytic dehalogenation yielding 4-hydroxybenzoic acid, which is then hydroxylated to protocatechuic acid (pca) and subsequently metabolized via the β-ketoadipate pathway .
Result of Action
It’s structurally similar compound, 4-acetamido-3-nitrobenzoic acid (anba), and its derivatives have been suggested as potential antiviral agents for the treatment of covid-19 .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Acetamido-3-chlorobenzoic acid. For instance, a study on the biodegradation of 4-Chlorobenzoic acid found that factors such as pH, temperature, 4-CBA concentration, and inoculation percentage significantly affected the degradation percentage of 4-CBA .
Biochemical Analysis
Biochemical Properties
It has been suggested that this compound and its derivatives could have potential antiviral properties
Cellular Effects
Related compounds such as 3-chlorobenzoic acids have been shown to affect bacterial cytoplasmic membrane fluidity . It’s possible that 4-Acetamido-3-chlorobenzoic acid could have similar effects on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It’s suggested that the compound could be involved in free radical reactions, nucleophilic substitution, and oxidation
Metabolic Pathways
Related compounds such as 4-chlorobenzoic acid have been shown to be metabolized via the β-ketoadipate pathway .
Properties
IUPAC Name |
4-acetamido-3-chlorobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNO3/c1-5(12)11-8-3-2-6(9(13)14)4-7(8)10/h2-4H,1H3,(H,11,12)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFQGFRPIFLLJKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20350493 | |
Record name | 4-acetamido-3-chlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20350493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
74114-62-8 | |
Record name | 4-acetamido-3-chlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20350493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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